Fumazone Fumazone 1,2-Dibromo-3-chloropropane is a manufactured chemical and is not found naturally in the environment. It is a colorless liquid with a sharp smell. It can be tasted in water at very low concentrations. Some industries use it to make another chemical that is used to make materials that resist burning. Large amounts of 1,2-dibromo-3-chloropropane were used in the past on certain farms to kill pests that harmed crops. Farmers in all states other than Hawaii stopped using this chemical in 1979. Hawaii stopped using it in 1985. We do not know exactly how much of it is currently made or used by industry, but it is probably a small amount.
1,2-dibromo-3-chloropropane appears as a colorless liquid. Denser than water. Flash point 170°F. Boiling point 195°F. Toxic by ingestion and inhalation. Used as a pesticide and fumigant.
1,2-Dibromo-3-chloropropane is an organochlorine compound.
Brand Name: Vulcanchem
CAS No.: 96-12-8
VCID: VC21260312
InChI: InChI=1S/C3H5Br2Cl/c4-1-3(5)2-6/h3H,1-2H2
SMILES: C(C(CBr)Br)Cl
Molecular Formula: C3H5Br2Cl
Molecular Weight: 236.33 g/mol

Fumazone

CAS No.: 96-12-8

Cat. No.: VC21260312

Molecular Formula: C3H5Br2Cl

Molecular Weight: 236.33 g/mol

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Specification

Description 1,2-Dibromo-3-chloropropane is a manufactured chemical and is not found naturally in the environment. It is a colorless liquid with a sharp smell. It can be tasted in water at very low concentrations. Some industries use it to make another chemical that is used to make materials that resist burning. Large amounts of 1,2-dibromo-3-chloropropane were used in the past on certain farms to kill pests that harmed crops. Farmers in all states other than Hawaii stopped using this chemical in 1979. Hawaii stopped using it in 1985. We do not know exactly how much of it is currently made or used by industry, but it is probably a small amount.
1,2-dibromo-3-chloropropane appears as a colorless liquid. Denser than water. Flash point 170°F. Boiling point 195°F. Toxic by ingestion and inhalation. Used as a pesticide and fumigant.
1,2-Dibromo-3-chloropropane is an organochlorine compound.
CAS No. 96-12-8
Molecular Formula C3H5Br2Cl
Molecular Weight 236.33 g/mol
IUPAC Name 1,2-dibromo-3-chloropropane
Standard InChI InChI=1S/C3H5Br2Cl/c4-1-3(5)2-6/h3H,1-2H2
Standard InChI Key WBEJYOJJBDISQU-UHFFFAOYSA-N
Impurities Technical grade DBCP has been shown to contain up to 10% impurities, incl epichlorohydrin and allyl chloride. ... Epichlorohydrin is added intentionally as a stabilizer.
SMILES C(C(CBr)Br)Cl
Canonical SMILES C(C(CBr)Br)Cl
Boiling Point 385 °F at 760 mm Hg (NTP, 1992)
196.0 °C
164.5 °C at 300 mm Hg
196 °C
384°F
Colorform Colorless liquid when pure
Flash Point 170 °F (NTP, 1992)
170 °F (OPEN CUP)
77 °C o.c.
170°F (open cup)
(oc) 170°F
Melting Point 43 °F (NTP, 1992)
6.0 °C
5 °C
6 °C
43°F

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